Cas no 1897145-81-1 (O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine)

• Product Name: O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine
• CAS No: 1897145-81-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5777003
• PubChem ID: 117326884
• Update Time: 2025-05-20

O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1897145-81-1
• EN300-1812889
• O-[2-(2,3,4-trimethoxyphenyl)ethyl]hydroxylamine
• O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine

• Inchi： 1S/C11H17NO4/c1-13-9-5-4-8(6-7-16-12)10(14-2)11(9)15-3/h4-5H,6-7,12H2,1-3H3
• InChI Key： ULLLDLLPTFZERP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CCON)OC)OC

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.9Ų

Additional information on O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine

O-2-(2,3,4-Trimethoxyphenyl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine is a compound with the CAS number 1897145-81-1, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to an ethyl chain that is further connected to a trimethoxyphenyl ring. The presence of multiple methoxy groups on the aromatic ring imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological studies.

Recent studies have highlighted the potential of O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives that exhibit enhanced bioavailability and efficacy in preclinical models.

The synthesis of O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine involves a multi-step process that typically begins with the preparation of the trimethoxyphenol derivative. This is followed by alkylation to introduce the ethyl group and subsequent conversion to the hydroxylamine derivative using appropriate reagents. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity while minimizing side reactions.

In terms of biological activity, O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine has shown promise in modulating cellular signaling pathways associated with inflammation and oxidative stress. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce reactive oxygen species (ROS) levels in vitro. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine to various protein targets. Molecular docking studies have revealed favorable interactions with enzymes involved in oxidative stress pathways, providing insights into its mechanism of action at the molecular level.

The compound's structural versatility also makes it an attractive candidate for drug delivery systems. Its ability to form stable complexes with certain polymers has been explored for encapsulation in nanoparticles, enhancing its solubility and targeting efficiency. This approach could significantly improve its therapeutic index when used in clinical settings.

In conclusion, O-2-(2,3,4-trimethoxyphenyl)ethylhydroxylamine (CAS No. 1897145-81-1) represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure and reactivity continue to drive innovative research aimed at harnessing its potential for developing novel therapeutics. As ongoing studies uncover new insights into its biological mechanisms and synthetic capabilities, this compound is poised to play a pivotal role in advancing modern medicine.